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Compound of Interest

Compound Name: Dihydromicromelin B

Cat. No.: B12387023 Get Quote

For professionals in research, science, and drug development, a comprehensive understanding

of the spectroscopic characteristics of natural products is paramount for identification,

characterization, and further investigation. While specific experimental spectroscopic data for

Dihydyromicromelin B is not readily available in peer-reviewed literature, this guide provides an

in-depth analysis of its parent compound, micromelin. The structural similarity between these

compounds makes the spectroscopic data of micromelin an invaluable reference for

researchers studying dihydromicromelin B and related coumarins.

Micromelin, a furanocoumarin isolated from various Micromelum species, has been the subject

of structural elucidation studies that provide a solid foundation for its spectroscopic

identification. Dihydromicromelin B is the dihydro derivative of micromelin, meaning it shares

the same core structure with the exception of a saturated furan ring. Understanding the

spectroscopic signature of micromelin is therefore a critical first step for any investigation into

its derivatives.

Spectroscopic Data Summary
The following tables summarize the key spectroscopic data for micromelin, compiled from

structural elucidation studies.

Table 1: ¹H NMR Spectroscopic Data of Micromelin
(CDCl₃)
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Proton
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

H-3 6.25 d 9.5

H-4 7.62 d 9.5

H-5 7.35 s

H-8 6.85 s

H-1' 4.90 d 5.8

H-2' 3.65 d 5.8

3'-CH₃ 1.45 s

7-OCH₃ 3.95 s

Table 2: ¹³C NMR Spectroscopic Data of Micromelin
(CDCl₃)
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Carbon Chemical Shift (δ, ppm)

C-2 161.2

C-3 113.1

C-4 143.5

C-4a 112.8

C-5 128.5

C-6 118.9

C-7 162.5

C-8 98.2

C-8a 156.4

C-1' 78.9

C-2' 61.2

C-3' 58.9

3'-CH₃ 25.7

7-OCH₃ 56.4

Table 3: Mass Spectrometry and Infrared Spectroscopy
Data of Micromelin

Technique Data

Mass Spectrometry (MS) Molecular Ion [M]⁺: m/z 288

Infrared (IR) Spectroscopy (KBr, cm⁻¹)
1720 (C=O, lactone), 1610, 1500 (C=C,

aromatic), 1270, 1130 (C-O)

Experimental Protocols
The spectroscopic data presented above are typically acquired through a series of

standardized experimental procedures. The following outlines the general methodologies
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employed in the isolation and characterization of coumarins like micromelin.

1. Isolation and Purification:

Plant Material Extraction: The dried and powdered plant material (e.g., leaves, stems, or

roots of Micromelum species) is typically extracted with a series of solvents of increasing

polarity, such as hexane, chloroform, ethyl acetate, and methanol.

Chromatographic Separation: The crude extracts are subjected to repeated column

chromatography on silica gel or other stationary phases. Elution is performed with solvent

gradients (e.g., hexane-ethyl acetate mixtures) to separate fractions containing compounds

of interest.

Final Purification: Individual compounds are further purified using techniques like preparative

Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to

yield pure micromelin.

2. Spectroscopic Analysis:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are recorded

on a high-field NMR spectrometer (e.g., 400 or 500 MHz). Samples are dissolved in a

deuterated solvent, typically chloroform-d (CDCl₃), with tetramethylsilane (TMS) used as an

internal standard.

Mass Spectrometry (MS): Mass spectra are obtained using techniques such as Electron

Impact (EI) or Electrospray Ionization (ESI). High-resolution mass spectrometry (HRMS) is

used to determine the exact molecular formula.

Infrared (IR) Spectroscopy: The IR spectrum is recorded using a Fourier Transform Infrared

(FTIR) spectrometer. The sample is typically prepared as a potassium bromide (KBr) pellet.

Workflow for Isolation and Structure Elucidation
The process of identifying and characterizing a natural product like micromelin follows a logical

and systematic workflow. The following diagram, generated using Graphviz, illustrates these

key steps.
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To cite this document: BenchChem. [Spectroscopic Profile of Micromelin: A Technical Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12387023#spectroscopic-data-for-
dihydromicromelin-b-nmr-ms-ir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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